Cas no 479638-63-6 (1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI))

1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI) structure
479638-63-6 structure
Product Name:1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)
CAS No:479638-63-6
MF:C7H6F4N2O
MW:210.128955364227
CID:931645
PubChem ID:22934875
Update Time:2025-04-19

1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)
    • DB-279551
    • 1-ethyl-5-fluoro-3-trifluoromethyl-1H-pyrazole-4-carboaldehyde
    • 1-Ethyl-5-fluoro-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde, 1-ethyl-5-fluoro-3-(trifluoromethyl)-
    • SCHEMBL939127
    • 479638-63-6
    • Inchi: 1S/C7H6F4N2O/c1-2-13-6(8)4(3-14)5(12-13)7(9,10)11/h3H,2H2,1H3
    • InChI Key: JPVSBCQANDNLER-UHFFFAOYSA-N
    • SMILES: FC1=C(C=O)C(C(F)(F)F)=NN1CC

Computed Properties

  • Exact Mass: 210.042
  • Monoisotopic Mass: 210.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9A^2
  • XLogP3: 1.3
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